(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-cyanobenzamide

• IUPAC Name: N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-cyanobenzamide
• InChI: InChI=1S/C16H10ClN3OS/c1-20-13-7-6-12(17)8-14(13)22-16(20)19-15(21)11-4-2-10(9-18)3-5-11/h2-8H,1H3
• InChI Key: QWZUIDNNSHVYSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C16H10ClN3OS
• Molecular Weight: 327.8 g/mol

Description

The compound is likely a derivative of benzo[d]thiazol, which is a heterocyclic compound. Benzo[d]thiazol derivatives have been studied for their potential biological activities.

Molecular Structure Analysis

The compound contains a benzo[d]thiazol moiety, a cyanobenzamide group, and a chlorine atom. The presence of these functional groups could influence its reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a chlorine atom could increase its reactivity.

Scientific Research Applications

Anticancer Therapy: Targeting Mcl-1 and DNA Repair Mechanisms

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Chemical Synthesis and Custom Manufacturing

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Biological Studies and Assays

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Some benzo[d]thiazol derivatives have shown antimicrobial activity.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activities observed in other benzo[d]thiazol derivatives, it could be interesting to explore its potential as a pharmaceutical agent.